Cas no 34730-59-1 (Sodium 2-((2-Aminoethyl)amino)ethanesulfonate (50% in Water))

• Product Name: Sodium 2-((2-Aminoethyl)amino)ethanesulfonate (50% in Water)
• CAS No: 34730-59-1
• MF: C₄H₁₁N₂NaO₃S
• MW: 190.19651055336
• MDL: MFCD09838703
• CID: 304975
• PubChem ID: 23686675
• Update Time: 2025-10-28

Sodium 2-((2-Aminoethyl)amino)ethanesulfonate (50% in Water) Chemical and Physical Properties

Names and Identifiers

• Sodium 2-((2-aminoethyl)amino)ethanesulfonate
• Ethanesulfonic acid,2-[(2-aminoethyl)amino]-, sodium salt (1:1)
• Sodium 2-[(2-aminoethyl)amino] ethanesulphonate
• 2-[(2-AMINOETHYL)AMINO]ETHANE SULFONIC ACID SODIUM SALT
• 2-[(2-Aminoethyl)amino]ethane-1-sulfonic acid sodium salt
• 2-[(2-aminoethyl)amino]-ethanesulfonic acid monosodium salt
• diaminosulphonate
• Ethanesulfonic acid,2-(2-aminoethyl)amino-,monosodium salt
• N-(2-AMINOETHYL)-3
• Natrium-2-[(2-aminoethyl)amino]ethansulfonat
• NH2CH2CH2NHCH2CH2SO3Na
• SodiuM 2-[(2-aMinoethyl)aMino]ethanesulphona
• sodium salt of 2-(2-amino-ethylamino)-ethanesulfonic acid
• Sodium 5-amino-3-azapentane-1-sulfonate
• Vestamin A 95
• Sodium aminoethyl aminoethanesulfonate
• sodium 2-[(2-aminoethyl)amino]ethanesulphonate
• Ethanesulfonic acid, 2-[(2-aminoethyl)amino]-, monosodium salt
• Sodium 2-((2-aminoethyl)amino)ethanesulphonate
• sodium 2-[(2-aminoethyl)amino]ethane-1-sulfonate
• Ethanesulfonic acid, 2-((2-aminoethyl)amino)-, monosodium salt
• Ethanesulfonic acid, 2-((2-aminoethyl)amino)-, sodium salt (1:1)
• Ethanesulfonic acid, 2-[(2-aminoethyl)amino]-, sodi
• 880105-45-3
• 960587-60-4
• CS-W019379
• W-110851
• EN300-7176507
• DTXSID3067869
• Sodium 2-((2-aminoethyl)amino)ethanesulfonate(50% in H2O)
• EINECS 252-173-9
• AKOS006328348
• Sodium 2-((2-Aminoethyl)amino)ethanesulfonate (50% in Water)
• EC 252-173-9
• 1187926-62-0
• 34730-59-1
• sodium 2-(2-amino-ethyl)aminoethanesulphonate
• sodium;2-(2-aminoethylamino)ethanesulfonate
• MFCD09838703
• Sodium 2-((2-aminoethyl)amino)ethanesulfonate 50 % solution in water
• NS00078296
• SCHEMBL587485
• Ethanesulfonic acid, 2-[(2-aminoethyl)amino]-, sodium salt
• F20458
• Sodium 2-((2-aminoethyl)amino)ethanesulfonate (50% in H2O)
• VRRABDXZDGRGPC-UHFFFAOYSA-M
• DB-231810

• MDL： MFCD09838703
• Inchi： 1S/C4H12N2O3S.Na/c5-1-2-6-3-4-10(7,8)9;/h6H,1-5H2,(H,7,8,9);/q;+1/p-1
• InChI Key： VRRABDXZDGRGPC-UHFFFAOYSA-M
• SMILES： S(CCNCCN)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 190.03900
• Monoisotopic Mass: 190.038808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 103.63000
• LogP: 0.25190

Sodium 2-((2-Aminoethyl)amino)ethanesulfonate (50% in Water) Security Information

• Hazard Statement： H315-H319-H335
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on Sodium 2-((2-Aminoethyl)amino)ethanesulfonate (50% in Water)

Research Briefing on Sodium 2-((2-Aminoethyl)amino)ethanesulfonate (50% in Water) and Related Studies (CAS: 34730-59-1)

This research briefing provides an overview of the latest advancements and applications of Sodium 2-((2-Aminoethyl)amino)ethanesulfonate (50% in Water), a compound with significant relevance in chemical, biological, and pharmaceutical research. The compound, identified by CAS number 34730-59-1, has been the subject of recent studies due to its unique properties and potential applications in drug formulation, biochemical assays, and industrial processes.

Recent studies have highlighted the role of Sodium 2-((2-Aminoethyl)amino)ethanesulfonate as a buffering agent and stabilizer in various biochemical and pharmaceutical applications. Its amphoteric nature, derived from the presence of both amino and sulfonate groups, makes it particularly useful in maintaining pH stability in enzymatic reactions and cell culture media. A 2023 study published in the Journal of Biochemical Technology demonstrated its efficacy in enhancing the stability of recombinant proteins during purification processes.

In the context of drug development, Sodium 2-((2-Aminoethyl)amino)ethanesulfonate has been investigated for its potential as a solubilizing agent for poorly water-soluble compounds. A recent preprint from BioRxiv (2024) reported that the compound significantly improved the solubility of several hydrophobic active pharmaceutical ingredients (APIs), suggesting its utility in formulation science. The study employed advanced techniques such as dynamic light scattering (DLS) and nuclear magnetic resonance (NMR) to characterize the interactions between the compound and APIs.

Furthermore, industrial applications of Sodium 2-((2-Aminoethyl)amino)ethanesulfonate have expanded, particularly in the field of biomanufacturing. A 2024 industry report by Chemical & Engineering News highlighted its use in large-scale bioreactors to mitigate foaming and improve oxygen transfer rates. The report also noted its biodegradability and low toxicity profile, making it an environmentally friendly alternative to traditional surfactants.

Ongoing research is exploring the compound's potential in novel therapeutic areas. Preliminary data from a 2024 study in Molecular Pharmaceutics suggest that Sodium 2-((2-Aminoethyl)amino)ethanesulfonate may play a role in targeted drug delivery systems, particularly in enhancing the permeability of cell membranes for nanoparticle-based therapies. However, further in vivo studies are required to validate these findings.

In conclusion, Sodium 2-((2-Aminoethyl)amino)ethanesulfonate (50% in Water) continues to be a compound of significant interest in multiple research domains. Its versatility, combined with its favorable safety profile, positions it as a valuable tool in both academic and industrial settings. Future research directions may include its application in personalized medicine and advanced bioprocessing technologies.